1-[(3-Fluorophenyl)methyl]-5-methyl-3-phenyl-6-(3-phenyl-1,2,4-oxadiazol-5-yl)thieno[2,3-d]pyrimidine-2,4-dione

• IUPAC Name: 1-[(3-fluorophenyl)methyl]-5-methyl-3-phenyl-6-(3-phenyl-1,2,4-oxadiazol-5-yl)thieno[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C28H19FN4O3S/c1-17-22-26(34)33(21-13-6-3-7-14-21)28(35)32(16-18-9-8-12-20(29)15-18)27(22)37-23(17)25-30-24(31-36-25)19-10-4-2-5-11-19/h2-15H,16H2,1H3
• InChI Key: ARJPSWPRYHTGNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=O)N2CC3=CC(=CC=C3)F)C4=CC=CC=C4)C5=NC(=NO5)C6=CC=CC=C6
• Molecular Formula: C28H19FN4O3S
• Molecular Weight: 510.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of oxadiazoles consists of a five-membered ring with two carbons, one oxygen atom, two nitrogen atoms, and two double bonds. The exact structure of your compound would also include the various substituents attached to this ring.

Physical And Chemical Properties Analysis

Oxadiazoles are generally soluble in water. The physical and chemical properties of your compound would depend on its exact structure and substituents.

Mechanism of Action

The mechanism of action of oxadiazoles and thienopyrimidinones would depend on their specific biological activity. Some oxadiazoles have been found to have antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activity.

Future Directions

The development of new oxadiazole derivatives is an active area of research due to their wide range of biological activities. Future research may focus on synthesizing new derivatives and testing their biological activity.